Cas no 5707-44-8 (4-Ethylbiphenyl)

• Product Name: 4-Ethylbiphenyl
• CAS No: 5707-44-8
• MF: C₁₄H₁₄
• MW: 182.260963916779
• MDL: MFCD00010236
• CID: 46107
• PubChem ID: 87569716
• Update Time: 2025-10-30

4-Ethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1,1'-Biphenyl
• 4-Ethylbiphenyl
• 1-ethyl-4-phenylbenzene
• 4-Ethylbiphenyl1000µg
• p-Ethylbiphenyl
• 1,1'-Biphenyl, 4-ethyl-
• 4-Ethyl biphenyl
• Biphenyl, 4-ethyl-
• SRQOBNUBCLPPPH-UHFFFAOYSA-N
• NSC60063
• 1,1'-Biphenyl, 4-ethyl- (9CI)
• PubChem2513
• 4-ethyl-1-phenylbenzene
• 4-Ethyl-1,1'-biphenyl #
• Biphenyl, 4-ethyl- (8CI)
• FCH1118730
• TRA0077638
• AS04532
• 5-(4,6-Dimethyl-pyrimidin-2-ylsulfanylmethyl)-furan-2-carboxylicacid
• SB66317
• NSC-60063
• AC-18365
• CS-W015998
• MFCD00010236
• L7NF2489BS
• A831303
• F21456
• FT-0618408
• [2-[1-(1,3-benzodioxol-5-ylmethyl)-2,5-dimethyl-pyrrol-3-yl]-2-oxo-ethyl] 2-(4-phenylphenyl)acetate
• 5707-44-8
• AKOS015838603
• SY049382
• E0463
• DTXSID7073355
• NSC 60063
• NS00125411
• UNII-L7NF2489BS
• 4-ethyl-biphenyl
• DTXCID0042163
• 1,1'-Biphenyl, 4-ethyl-(9CI)

• MDL： MFCD00010236
• Inchi： 1S/C14H14/c1-2-12-8-10-14(11-9-12)13-6-4-3-5-7-13/h3-11H,2H2,1H3
• InChI Key： SRQOBNUBCLPPPH-UHFFFAOYSA-N
• SMILES： C1(C=CC(=CC=1)C1C=CC=CC=1)CC
• BRN： 1904973

Computed Properties

• Exact Mass: 182.11000
• Monoisotopic Mass: 182.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.9900 (estimate)
• Melting Point: 34-35.5 °C (lit.)
• Boiling Point: 149-149.8 °C/12 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.5790 (estimate)
• PSA: 0.00000
• LogP: 3.91600
• Solubility: Not determined

4-Ethylbiphenyl Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H410
• Warning Statement： P273-P391-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• HazardClass：9
• PackingGroup：III
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Ethylbiphenyl

4-Ethylbiphenyl: A Comprehensive Overview

4-Ethylbiphenyl (CAS No. 5707-44-8) is a versatile organic compound that has garnered significant attention in various scientific and industrial domains. This compound, characterized by its biphenyl structure with an ethyl group attached at the para position, exhibits unique chemical properties that make it valuable in numerous applications. Recent advancements in materials science and pharmacology have further highlighted its potential, making it a subject of extensive research.

The molecular structure of 4-Ethylbiphenyl consists of two benzene rings connected by a single bond, with an ethyl group (-CH₂CH₃) attached to one of the rings. This configuration imparts the compound with aromatic stability and enhances its solubility in organic solvents. The compound's melting point is approximately 61°C, while its boiling point is around 265°C, making it suitable for various thermal processes.

One of the most notable applications of 4-Ethylbiphenyl is in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have recently explored its use as a building block for high-performance thermoplastics, which exhibit excellent mechanical strength and thermal stability. These materials are being considered for aerospace and automotive industries due to their lightweight and durability.

In pharmacology, 4-Ethylbiphenyl has been investigated as a potential lead compound for drug development. Studies have shown that it possesses bioactive properties, making it a candidate for anti-inflammatory and anticancer drug design. Its ability to interact with specific cellular pathways has been a focal point in recent clinical trials.

The synthesis of 4-Ethylbiphenyl typically involves Friedel-Crafts alkylation or Suzuki coupling reactions. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound meets industrial standards. The increasing demand for this compound has also led to innovations in large-scale production techniques, making it more accessible for commercial use.

From an environmental perspective, 4-Ethylbiphenyl has been studied for its biodegradability and ecological impact. Recent research indicates that under specific conditions, the compound can be effectively degraded by microbial communities, reducing its persistence in natural ecosystems.

In conclusion, 4-Ethylbiphenyl (CAS No. 5707-44-8) stands as a multifaceted compound with promising applications across diverse fields. Its chemical properties, combined with ongoing research advancements, position it as a key player in future technological innovations.